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Compound of Interest

Compound Name: 4-Methyl-3-sulfamoylbenzoic acid

Cat. No.: B1361579

This technical guide provides a comprehensive overview of 4-Methyl-3-sulfamoylbenzoic
acid, a sulfonamide derivative of benzoic acid. The document is intended for researchers,
scientists, and drug development professionals, detailing its chemical and physical properties,
proposed synthesis and purification protocols, and potential biological activities based on
related compounds.

Chemical and Physical Properties

4-Methyl-3-sulfamoylbenzoic acid, with the molecular formula CBHONOA4S, is a white to off-
white solid.[1][2] Its chemical structure consists of a benzoic acid core substituted with a methyl
group at the 4-position and a sulfamoyl group at the 3-position. The presence of the carboxylic
acid and sulfonamide functional groups suggests its potential as a versatile intermediate in
organic synthesis and as a scaffold for developing biologically active molecules.
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Property Value Source
Molecular Formula C8HIONO4S [1]
Molecular Weight 215.23 g/mol [1]

CAS Number 20532-05-2 [1]
Appearance White to off-white solid [1112]
Melting Point 267-269 °C [1][2]
Boiling Point (Predicted) 487.0 £ 55.0 °C [1112]
Density (Predicted) 1.462 + 0.06 g/cm?3 [11[2]
pKa (Predicted) 3.84+£0.10 [1][2]
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Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 4-Methyl-3-
sulfamoylbenzoic acid is not readily available in the reviewed literature, a plausible synthetic
route can be devised based on established methods for analogous sulfamoylbenzoic acids.
The most common approach involves the chlorosulfonation of a substituted benzoic acid
followed by amination.

Proposed Synthesis of 4-Methyl-3-sulfamoylbenzoic
Acid

The proposed synthesis starts from 4-methylbenzoic acid (p-toluic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-[Benzyl(methyl)sulfamoyl]benzoic acid | 887202-40-6 | Benchchem [benchchem.com]
2. benchchem.com [benchchem.com]

3. EP0068239A2 - Sulfamoylbenzoic acid derivatives and pharmaceutical compositions
comprising same - Google Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methyl-3-
sulfamoylbenzoic Acid (C8HINO4S)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1361579#4-methyl-3-sulfamoylbenzoic-acid-
molecular-formula-c8h9no4s]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1361579?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361579?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1271607
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_4_Chloro_3_sulfamoylbenzoic_Acid.pdf
https://patents.google.com/patent/EP0068239A2/en
https://patents.google.com/patent/EP0068239A2/en
https://www.benchchem.com/product/b1361579#4-methyl-3-sulfamoylbenzoic-acid-molecular-formula-c8h9no4s
https://www.benchchem.com/product/b1361579#4-methyl-3-sulfamoylbenzoic-acid-molecular-formula-c8h9no4s
https://www.benchchem.com/product/b1361579#4-methyl-3-sulfamoylbenzoic-acid-molecular-formula-c8h9no4s
https://www.benchchem.com/product/b1361579#4-methyl-3-sulfamoylbenzoic-acid-molecular-formula-c8h9no4s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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